6-chloro-N-{3-[(furan-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C24H19ClN2O5S
• Molecular Weight: 482.9 g/mol
• IUPAC Name: 6-chloro-N-[3-(furan-2-ylmethylcarbamoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C24H19ClN2O5S/c25-13-7-8-18-16(10-13)17(28)11-19(32-18)22(29)27-24-21(15-5-1-2-6-20(15)33-24)23(30)26-12-14-4-3-9-31-14/h3-4,7-11H,1-2,5-6,12H2,(H,26,30)(H,27,29)
• InChI Key: NPDMDYKYWZEQEA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=CC(=O)C4=C(O3)C=CC(=C4)Cl)C(=O)NCC5=CC=CO5

Description

6-chloro-N-{3-[(furan-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4-oxo-4H-chromene-2-carboxamide is a complex organic compound that features a unique combination of functional groups, including a furan ring, a benzothiophene moiety, and a chromene structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-N-{3-[(furan-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4-oxo-4H-chromene-2-carboxamide typically involves multiple steps, starting from readily available precursorsThe final step involves the coupling of the chromene-2-carboxamide moiety under controlled conditions .

Industrial Production Methods

Industrial production of this compound may involve optimization of reaction conditions to maximize yield and purity. Techniques such as microwave-assisted synthesis can be employed to enhance reaction rates and efficiency . Additionally, the use of effective coupling reagents like DMT/NMM/TsO− or EDC can facilitate the synthesis of amide derivatives containing furan rings .

Chemical Reactions Analysis

Types of Reactions

6-chloro-N-{3-[(furan-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4-oxo-4H-chromene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The carbonyl groups can be reduced to corresponding alcohols.

Substitution: The chloro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like amines and thiols. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the furan ring can yield furan-2-carboxylic acid, while reduction of the carbonyl groups can produce alcohol derivatives .

Scientific Research Applications

6-chloro-N-{3-[(furan-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4-oxo-4H-chromene-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the development of new compounds with potential biological activity.

Biology: The compound can be used in studies related to enzyme inhibition and receptor binding due to its complex structure.

Industry: The compound can be utilized in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 6-chloro-N-{3-[(furan-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4-oxo-4H-chromene-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor of certain enzymes or receptors, leading to modulation of biological processes. The furan and benzothiophene moieties play a crucial role in binding to the target sites, while the chromene structure contributes to the overall stability and activity of the compound .

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-N-(furan-2-ylmethyl)-N-methylpropanamide
• 6-chloro-N-(furan-2-ylmethyl)pyridine-3-sulfonamide
• 4-chloro-N-furan-2-ylmethyl-benzamide

Uniqueness

6-chloro-N-{3-[(furan-2-ylmethyl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}-4-oxo-4H-chromene-2-carboxamide is unique due to its combination of multiple functional groups, which confer distinct chemical and biological properties. The presence of the furan ring, benzothiophene moiety, and chromene structure allows for diverse interactions with molecular targets, making it a versatile compound for various applications .